Cas no 19422-13-0 (2-(4-methoxyphenyl)-3,4-dimethyl-1,3-thiazol-3-ium iodide)

• Product name: 2-(4-methoxyphenyl)-3,4-dimethyl-1,3-thiazol-3-ium iodide
• CAS No: 19422-13-0
• MF: C₁₂H₁₄INOS
• MW: 347.215134143829
• CID: 1386727
• PubChem ID: 209193

2-(4-methoxyphenyl)-3,4-dimethyl-1,3-thiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-3,4-dimethyl-1,3-thiazol-3-ium iodide
• DTXSID80941144
• 2-(p-Anisyl)-3,4-dimethylthiazolium iodide
• 19422-13-0
• Thiazolium, 2-(p-methoxyphenyl)-3,4-dimethyl-, iodide
• [4-(3,4-Dimethyl-1,3-thiazol-2(3H)-ylidene)cyclohexa-2,5-dien-1-ylidene](methyl)oxidanium iodide

• Inchi： InChI=1S/C12H14NOS.HI/c1-9-8-15-12(13(9)2)10-4-6-11(14-3)7-5-10;/h4-8H,1-3H3;1H/q+1;/p-1
• InChI Key： LQPKEVXTJAQKIF-UHFFFAOYSA-M
• SMILES： CC1=CSC(=[N+]1C)C2=CC=C(C=C2)OC.[I-]

Computed Properties

• Exact Mass: 332.8741
• Monoisotopic Mass: 346.98408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 13.11